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Compound of Interest

Compound Name: 6-Methoxyindole

Cat. No.: B132359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 6-Methoxyindole, a key building block in the synthesis of various bioactive

molecules. Adherence to these guidelines is crucial for ensuring the integrity of the compound

and the safety of laboratory personnel.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of 6-Methoxyindole is

presented below. This information is essential for proper handling and storage.
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Property Value Reference

Molecular Formula C₉H₉NO [1]

Molecular Weight 147.17 g/mol [1]

Appearance
White to off-white or pale pink

crystalline solid/powder
[2]

Melting Point 90-94 °C [3]

Boiling Point 297.8 °C at 760 mmHg [3]

Solubility

    Water (pH 7.4) 15.3 µg/mL [4]

    Methanol Slightly soluble [5]

    Ethanol Soluble [1]

    Dimethyl Sulfoxide (DMSO) Soluble [1]

Stability
Stable under normal

conditions. Light sensitive.
[5]

Incompatibilities Strong oxidizing agents [6]

Application Notes: Safe Handling and Storage
Proper handling and storage are paramount to maintain the quality of 6-Methoxyindole and to

prevent exposure.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6]

For long-term storage, it is recommended to store desiccated at 4°C and protected from

light.[7]

Keep away from incompatible materials such as strong oxidizing agents.[6]

Handling:
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Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust.[6]

Avoid contact with skin and eyes.[6]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Wash hands thoroughly after handling.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of 6-Methoxyindole in

dimethyl sulfoxide (DMSO).

Materials:

6-Methoxyindole (solid)

Anhydrous DMSO

Calibrated analytical balance

Spatula

Appropriate volumetric flask (e.g., 10 mL)

Vortex mixer or sonicator

Pipettes

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM solution, the required mass of 6-
Methoxyindole is calculated as follows:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 147.17 g/mol = 0.014717 g = 14.72 mg

Weigh the compound: Carefully weigh out approximately 14.72 mg of 6-Methoxyindole on

an analytical balance and transfer it to the 10 mL volumetric flask.

Dissolve the compound: Add approximately 7-8 mL of anhydrous DMSO to the volumetric

flask.

Ensure complete dissolution: Gently swirl the flask to dissolve the solid. If necessary, use a

vortex mixer or a sonicator to ensure the compound is fully dissolved.

Bring to final volume: Once the solid is completely dissolved, add DMSO to the flask until the

bottom of the meniscus reaches the 10 mL calibration mark.

Mix thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the stock solution in a tightly sealed, light-protected container at -20°C for

long-term use.

Protocol 2: General Spill Response
In the event of a spill, follow these procedures to minimize risk.

Procedure:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Wear PPE: Don appropriate PPE, including gloves, safety goggles, and a lab coat. For large

spills, respiratory protection may be necessary.

Contain the Spill: For solid spills, carefully sweep up the material and place it into a suitable,

labeled container for disposal.[6] Avoid generating dust. For liquid spills, absorb with an inert

material (e.g., vermiculite, sand, or earth) and place in a sealed container for disposal.
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Clean the Area: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.

Waste Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Visualizing Workflows and Pathways
Diagrams can aid in understanding logical flows and complex interactions. Below are

representations of a safe handling workflow and a hypothetical signaling pathway involving a 6-
Methoxyindole derivative.
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Caption: Workflow for the safe handling and preparation of a 6-Methoxyindole solution.
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Caption: Hypothetical signaling pathway showing inhibition of a T-cell kinase by a 6-
Methoxyindole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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